N-(2-ethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[7-(furan-2-yl)-4-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C24H25N5O3S/c1-2-16-9-4-5-10-17(16)25-19(30)15-29-23(31)21-22(20(27-29)18-11-8-14-32-18)33-24(26-21)28-12-6-3-7-13-28/h4-5,8-11,14H,2-3,6-7,12-13,15H2,1H3,(H,25,30)
• InChI Key: WUXZMGVIJWJPQO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCCCC5
• Molecular Formula: C24H25N5O3S
• Molecular Weight: 463.6 g/mol

Description

N-(2-ethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H25N5O3S and its molecular weight is 463.56. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Demchenko et al. (2015) discusses the synthesis of related thiazolo[4,5-d]pyridazinones, highlighting the processes involved in creating compounds with similar structures. These compounds have been characterized using techniques like NMR and mass spectrometry, which are essential for understanding the chemical properties of N-(2-ethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide (Demchenko et al., 2015).

Biological Activities

• The research by Varano et al. (2020) focuses on derivatives with the furan-2-yl and piperidin-1-yl components, particularly in the context of adenosine A2A receptor antagonism. This is relevant to neurodegenerative disorders, indicating potential research applications in medical science (Varano et al., 2020).
• Another study by Khalid et al. (2016) examines N-substituted derivatives of a structurally similar compound for antibacterial properties. This suggests potential antimicrobial applications for N-(2-ethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide (Khalid et al., 2016).

Potential Pharmacological Applications

• A study by Shibuya et al. (2018) on a related compound with a piperazine unit highlights its potential as an ACAT-1 inhibitor. This points towards the possibility of N-(2-ethylphenyl)-2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide in treating diseases with ACAT-1 overexpression (Shibuya et al., 2018).